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Compound of Interest

Compound Name: LASSBIio0-1135

Cat. No.: B10816846

Audience: Researchers, scientists, and drug development professionals.

Introduction:

LASSBI0-1135 is an orally active, dual antagonist of the Transient Receptor Potential Vanilloid
1 (TRPV1) and an inhibitor of Tumor Necrosis Factor-alpha (TNF-a) production.[1][2][3] It
belongs to the imidazo[1,2-a]pyridine class of compounds and has demonstrated efficacy in
models of inflammatory and neuropathic pain.[1][2][3] As a modulator of key targets in pain and
inflammation pathways, LASSBi0-1135 is a valuable tool for in vitro and in vivo studies. Proper
preparation of stock solutions is critical for ensuring experimental reproducibility and accuracy.
This document provides a detailed protocol for the preparation, storage, and handling of
LASSBIi0-1135 stock solutions in Dimethyl Sulfoxide (DMSO).

Data Presentation

A summary of the key quantitative data for LASSBIi0-1135 is provided in the table below for
easy reference.
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Property Value Source(s)
Molecular Weight 286.33 g/mol [11[4115]
Chemical Formula C18H14Na4 [11[415]
CAS Number 852453-71-5 [4][5]
Appearance White to off-white solid powder  [5]
Solubility in DMSO 2.87 mg/mL (10.02 mM) [4]

6.67 mg/mL (23.29 mM) with
sonication and warming to [51[6]
60°C

-20°C for 3 years; 4°C for 2

years

Storage (Powder)

[5]

-80°C for up to 6 months;

Storage (in DMSO
ge ( ) -20°C for up to 1 month

[5]

Experimental Protocols

Materials:
e LASSBIi0-1135 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or vials (amber or wrapped in foil to protect from light)

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional, for enhancing solubility)

o Pipettes and sterile filter tips

Protocol for Preparing a 10 mM LASSBIi0-1135 Stock Solution:
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» Pre-experimental Calculations:

o To prepare a 10 mM stock solution, the required mass of LASSBIi0-1135 can be
calculated using the following formula: Mass (mg) = Desired Concentration (mM) x Volume
(mL) x Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
286.33 g/mol / 1000 = 2.8633 mg

e Weighing LASSBio-1135:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the calculated amount of LASSBIi0o-1135 powder (e.g., 2.86 mg) and
add it to the tube.

e Dissolving in DMSO:

o Add the desired volume of high-purity DMSO to the tube containing the LASSBio-1135
powder. For a 10 mM solution with 2.86 mg of the compound, add 1 mL of DMSO.

o Tightly cap the tube.

e Solubilization:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonication is recommended to achieve complete dissolution.[4] For
higher concentrations (up to 23.29 mM), warming the solution to 60°C may also be
necessary.[5][6]

e Storage and Handling:

o Once the LASSBIi0-1135 is completely dissolved, the stock solution should be aliquoted
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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o Store the aliquots in amber vials or tubes wrapped in foil to protect them from light.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[5] For short-term
storage (up to 1 month), -20°C is suitable.[5]

o When preparing working solutions, it is recommended that the stock solution concentration
be at least 1000 times higher than the final working concentration for cell-based
experiments to minimize the final DMSO concentration in the assay.[4]

Mandatory Visualization

The following diagram illustrates the workflow for preparing a LASSBi0-1135 stock solution in
DMSO.

Click to download full resolution via product page

Caption: Workflow for LASSBIi0-1135 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
LASSBI0-1135 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816846#preparing-lassbio-1135-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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